Cas no 88940-56-1 (4-(pyrimidin-5-yl)but-3-yn-1-ol)

• Product Name: 4-(pyrimidin-5-yl)but-3-yn-1-ol
• CAS No: 88940-56-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 710573
• PubChem ID: 12181448
• Update Time: 2025-05-24

4-(pyrimidin-5-yl)but-3-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-ol,4-(5-pyrimidinyl)-
• 3-Butyn-1-ol, 4-(5-pyrimidinyl)- (9CI)
• SCHEMBL9257177
• 4-(5-pyrimidinyl)-3-butyn-1-ol
• 88940-56-1
• 4-(PYRIMIDIN-5-YL)BUT-3-YN-1-OL
• F8883-0910
• 4-pyrimidin-5-ylbut-3-yn-1-ol
• AKOS011779004
• CGVIOMLRJPPRKB-UHFFFAOYSA-N
• 4-pyrimidin-5-yl-but-3-yn-1-ol
• 4-(pyrimidin-5-yl)but-3-yn-1-ol

• Inchi： 1S/C8H8N2O/c11-4-2-1-3-8-5-9-7-10-6-8/h5-7,11H,2,4H2
• InChI Key： CGVIOMLRJPPRKB-UHFFFAOYSA-N
• SMILES： OCCC#CC1=CN=CN=C1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-(pyrimidin-5-yl)but-3-yn-1-ol

Chemical Profile of 4-(pyrimidin-5-yl)but-3-yn-1-ol (CAS No. 88940-56-1)

4-(pyrimidin-5-yl)but-3-yn-1-ol, identified by its Chemical Abstracts Service (CAS) number 88940-56-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This molecule, featuring a conjugated system of a butynol moiety linked to a pyrimidine ring, presents a unique structural framework that is highly versatile for synthetic applications and potential biological activities. The pyrimidine core is particularly noteworthy, as it is a fundamental scaffold in many bioactive molecules, including nucleoside analogs and kinase inhibitors.

The structural composition of 4-(pyrimidin-5-yl)but-3-yn-1-ol encompasses both hydrophilic and hydrophobic regions, which can be exploited for various chemical modifications and biological interactions. The alkyne group at the 3-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This characteristic makes the compound a valuable intermediate in the development of novel therapeutic agents. The pyrimidine ring, on the other hand, offers potential binding sites for enzymes and receptors, making it an attractive component in drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The 4-(pyrimidin-5-yl)but-3-yn-1-ol scaffold has been explored in several research studies for its potential to interact with biological targets. For instance, modifications of this molecule have been investigated for their ability to inhibit kinases involved in cancer progression. The pyrimidine moiety, being a common pharmacophore in kinase inhibitors, allows for precise tuning of binding affinity and selectivity through structural optimization.

One of the most compelling aspects of 4-(pyrimidin-5-yl)but-3-yn-1-ol is its synthetic accessibility. The presence of the alkyne group facilitates cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, which are widely used in medicinal chemistry to construct biaryl systems. These reactions enable the introduction of diverse substituents at strategic positions within the molecule, enhancing its biological profile. Additionally, the butynol group can undergo oxidation or reduction reactions to yield different functional derivatives, further expanding the synthetic possibilities.

The pharmaceutical industry has shown particular interest in molecules that can modulate protein-protein interactions or enzyme activity. The 4-(pyrimidin-5-yl)but-3-yn-1-ol structure provides a platform for designing molecules that can interact with specific pockets on target proteins. This has led to several computational studies aimed at predicting binding modes and optimizing lead compounds. Virtual screening techniques have been employed to identify potential derivatives with enhanced potency and reduced toxicity.

Recent advances in biocatalysis have also highlighted the utility of 4-(pyrimidin-5-yl)but-3-ylnol as a substrate for enzymatic transformations. Enzymes such as cytochrome P450 monooxygenases and flavin-dependent monooxygenases have been used to introduce oxygenated functionalities into the alkyne or hydroxyl groups. These modifications can significantly alter the pharmacokinetic properties of the molecule, making it more suitable for therapeutic applications.

The compound's potential extends beyond traditional pharmaceutical applications. In agrochemical research, derivatives of 4-(pyrimidin5yl)but3yn1 ol have been investigated for their herbicidal and fungicidal properties. The combination of the pyrimidine and alkyne moieties provides a structural basis for developing molecules that can disrupt essential metabolic pathways in pests or pathogens.

In conclusion,4-(pyridine5yI)but3ynl ol (CAS No 88940 56 1) represents a promising scaffold with diverse applications in medicinal chemistry pharmaceuticals agrochemicals and material science Its unique structural features synthetic versatility and potential biological activities make it an attractive candidate for further research and development efforts will continue to explore new derivatives and applications ensuring its continued relevance in scientific innovation